Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C21H16O5 B8383591 4-((4-Methylene-5-oxo-2-phenyltetrahydro-2-furanyl)methoxy)-2H-chromen-2-one

4-((4-Methylene-5-oxo-2-phenyltetrahydro-2-furanyl)methoxy)-2H-chromen-2-one

Cat. No. B8383591
M. Wt: 348.3 g/mol
InChI Key: ATSWSVKABBOUBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05646164

Procedure details

To a solution of 2a (0.84 g, 3 mmol) in dry tetrahydrofuran (60 ml) were added activated zinc powder (0.255 g, 3.9 mmol), hydroquinone (6 mg), and ethyl 2-(bromomethyl)acrylate (0.78 g, 4 mmol). The mixture was refluxed under nitrogen atmosphere for 18 h. (monitored by TLC). After cooling it was poured into an ice-cold 5% HCl solution (300 ml) and extracted with CH2Cl2 (75 ml×3). The dichloromethane extracts were combined and washed with saline, dried over Na2SO4, and then evaporated to give a residual solid which was crystallized from ethyl acetate to afford the title compound (0.90 g, 86.4%). mp: 212°-214° C.; IR(KBr) νmax : 1766, 1717, 1620; UV(CHCl3) νmax (log ε): 306 (3.89), 277 (4.10), 266 (4.14); 1H-NMR (CDCl3): δ3.33 (dt, 1H, 4'-H), 3.66 (dt, 1H, 4'-H), 4.26, 4.32 (two d, 2H, OCH2), 5.60 (s, 1H, 3-H), 5.79 (t, 1H, vinylic H), 6.42 (t, 1H, vinylic H), 7.20-7.61 (m, 9H, 5,6,7,8-H, and aromatic H). Anal. Calcd for C21H16O5 0.25H2O: C, 71.48; H, 4.71. Found: C, 71.37; H, 4.67.
Name
2a
Quantity
0.84 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
60 mL
Type
solvent
Reaction Step One
Name
ethyl 2-(bromomethyl)acrylate
Quantity
0.78 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
300 mL
Type
reactant
Reaction Step Three
Name
zinc
Quantity
0.255 g
Type
catalyst
Reaction Step Four
Name
hydroquinone
Quantity
6 mg
Type
catalyst
Reaction Step Five
Name
title compound
Yield
86.4%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[CH2:3][O:4][C:5]1[C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][C:9]=2[O:8][C:7](=[O:15])[CH:6]=1.Br[CH2:23][C:24](=[CH2:30])[C:25](OCC)=[O:26]>O1CCCC1.[Zn].C1(C=CC(O)=CC=1)O>[CH2:23]=[C:24]1[C:25](=[O:26])[O:1][C:2]([CH2:3][O:4][C:5]2[C:10]3[CH:11]=[CH:12][CH:13]=[CH:14][C:9]=3[O:8][C:7](=[O:15])[CH:6]=2)([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[CH2:30]1

Inputs

Step One
Name
2a
Quantity
0.84 g
Type
reactant
Smiles
O=C(COC1=CC(OC2=C1C=CC=C2)=O)C2=CC=CC=C2
Name
tetrahydrofuran
Quantity
60 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
ethyl 2-(bromomethyl)acrylate
Quantity
0.78 g
Type
reactant
Smiles
BrCC(C(=O)OCC)=C
Step Three
[Compound]
Name
ice
Quantity
300 mL
Type
reactant
Smiles
Step Four
Name
zinc
Quantity
0.255 g
Type
catalyst
Smiles
[Zn]
Step Five
Name
hydroquinone
Quantity
6 mg
Type
catalyst
Smiles
C1(O)=CC=C(O)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed under nitrogen atmosphere for 18 h. (monitored by TLC)
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling it
EXTRACTION
Type
EXTRACTION
Details
extracted with CH2Cl2 (75 ml×3)
WASH
Type
WASH
Details
washed with saline
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give a residual solid which
CUSTOM
Type
CUSTOM
Details
was crystallized from ethyl acetate

Outcomes

Product
Name
title compound
Type
product
Smiles
C=C1CC(OC1=O)(C1=CC=CC=C1)COC1=CC(OC2=C1C=CC=C2)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.9 g
YIELD: PERCENTYIELD 86.4%
YIELD: CALCULATEDPERCENTYIELD 86.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.